3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole

• Molecular Formula: C18H13N5OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-[(3-benzyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzoxazole
• InChI: InChI=1S/C18H13N5OS/c1-2-6-12(7-3-1)10-16-19-20-18-23(16)21-17(25-18)11-14-13-8-4-5-9-15(13)24-22-14/h1-9H,10-11H2
• InChI Key: SDWXCZSTGLUUKD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Description

3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is a chemical compound that has gained significant research attention due to its potential therapeutic applications. This compound is a benzisoxazole derivative that contains a triazolothiadiazole moiety, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is not fully understood. However, studies have shown that the compound interacts with various cellular targets, including enzymes and receptors, which are involved in the regulation of cellular processes. The compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. The compound has also been shown to interact with various receptors, including the dopamine D2 receptor, which is involved in the regulation of movement and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole has various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, which is a programmed cell death process. The compound has also been shown to have anti-inflammatory and anti-microbial effects. In addition, the compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole in lab experiments is its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole. One of the future directions is the development of new drugs based on this compound. The compound has shown promising results in the treatment of various diseases, and further research is needed to develop new drugs that are more effective and have fewer side effects. Another future direction is the study of the compound's mechanism of action. Further research is needed to understand how the compound interacts with various cellular targets and how it affects cellular processes. Finally, future research should focus on the optimization of the synthesis method, which may improve the availability of the compound for research purposes.

Synthesis Methods

The synthesis of 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is a multi-step process that involves the reaction of various reagents. The synthesis starts with the condensation of 3-amino-5-methylisoxazole with benzaldehyde to form 3-benzyl-5-methylisoxazole. This intermediate is then reacted with 2-bromoacetophenone in the presence of potassium carbonate to form 3-benzyl-5-methyl-1-(2-oxo-phenyl)-1,2-dihydropyridin-2-one. The final step involves the reaction of this intermediate with 3-amino-1,2,4-triazole-5-thiol in the presence of sodium ethoxide to form 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole.

Scientific Research Applications

3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as an anti-inflammatory and anti-microbial agent.